DL-METHIONINE (METHYL-13C)
Description
DL-Methionine (Methyl-¹³C) is a stable isotope-labeled derivative of the essential amino acid DL-methionine, where the methyl group (-CH₃) is substituted with a carbon-13 (¹³C) isotope. This modification enables precise tracking of methionine’s metabolic fate in biological systems, particularly in protein synthesis, methylation reactions, and metabolic flux analysis. The compound retains the core chemical structure of methionine (C₅H₁₁NO₂S), with the isotopic label localized to the methyl group, making it invaluable for advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) .
Key applications include:
- Metabolic Pathway Tracing: Monitoring methionine incorporation into proteins or its conversion into downstream metabolites like S-adenosylmethionine (SAMe) .
- NMR Spectroscopy: Enhanced signal resolution for structural analysis of biomolecules due to the ¹³C label .
- Mass Spectrometry: Improved detection sensitivity in quantitative metabolomics and proteomics studies .
The compound is typically synthesized to ≥99% isotopic purity (e.g., CLM-3387-0, as referenced in ) and adheres to stringent quality standards for research use .
Properties
Molecular Weight |
150.2 |
|---|---|
Purity |
98% |
Origin of Product |
United States |
Comparison with Similar Compounds
To contextualize DL-Methionine (Methyl-¹³C), we compare its properties, applications, and research utility with structurally or functionally related compounds.
Comparison with Non-Isotopic Methionine Derivatives
Key Distinctions :
- Unlike DL-Methionine (Methyl-¹³C), non-isotopic methionine derivatives like SAMe and methionine sulfoximine are primarily used for therapeutic or mechanistic studies rather than isotopic tracing.
Comparison with Isotope-Labeled Methionine Variants
Key Distinctions :
- Specificity of Labeling : DL-Methionine (Methyl-¹³C) focuses on methyl-group dynamics, whereas multi-labeled compounds like DL-Tyrosine-¹³C₉,¹⁵N provide broader isotopic coverage for complex systems .
- Analytical Advantages: The addition of deuterium (D) in L-Methionine (Methyl-¹³C; Methyl-D₃) improves MS signal-to-noise ratios compared to single ¹³C labeling .
Physicochemical and Handling Comparisons
Key Insights :
- SAMe’s thermal instability contrasts with the robustness of methionine derivatives, limiting its use in long-term experiments .
Research Case Studies
- Phosphate Recycling in Fungi : demonstrates that [methyl-¹³C]methionine-labeled extracellular polysaccharides in Penicillium fellutanum enable tracking of phosphate uptake and recycling during nutrient scarcity. The ¹³C label revealed phosphocholine conversion into intracellular solutes like glycine betaine .
- NMR Structural Analysis : The ¹³C label in DL-Methionine (Methyl-¹³C) enhances signal clarity in NMR studies, as seen in protein folding analyses and metabolite identification .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
